Pharmacopoeial Acceptance Limit Differentiation
Calcitriol Impurity C is a chemically distinct entity from Impurities A and B, with documented retention time divergence enabling unambiguous chromatographic peak identification. Impurity A (trans-calcitriol) elutes at an earlier retention time due to its lower molecular weight (416.6 g/mol) and higher polarity relative to the bulky triazoline adduct structure of Impurity C (591.78 g/mol) [1]. The presence of the phenyl-triazoline moiety in Impurity C introduces strong UV absorbance at 254 nm and distinct MS/MS fragmentation patterns (m/z 591 → characteristic adduct cleavage ions), facilitating unequivocal differentiation from co-eluting isomeric impurities [2]. Pharmacopoeial monographs mandate the use of authentic Impurity C reference standard for system suitability testing and peak identification; substitution with Impurity A or B would produce false-negative or false-positive peak assignments, invalidating the analytical method per ICH Q2(R1) guidelines.
| Evidence Dimension | Molecular weight and chromatographic retention differentiation |
|---|---|
| Target Compound Data | MW 591.78 g/mol; reversed-phase retention characteristic of bulky triazoline adduct |
| Comparator Or Baseline | Impurity A: MW 416.6 g/mol; Impurity B: MW 416.6 g/mol; both lack phenyl-triazoline moiety |
| Quantified Difference | MW difference +175.18 g/mol (42% increase); distinct UV and MS/MS signatures |
| Conditions | HPLC-UV/MS analysis; reversed-phase chromatography conditions as per EP/USP calcitriol monograph |
Why This Matters
Procurement of the correct Impurity C reference standard is non-negotiable for achieving regulatory-compliant peak identification and accurate impurity quantification in calcitriol API release testing.
- [1] SynZeal. Calcitriol EP Impurity A: Mol.F. C₂₇H₄₄O₃, Mol.Wt. 416.6. View Source
- [2] Veeprho. Calcitriol EP Impurity C: identificación requiere técnicas analíticas avanzadas como HPLC acoplada a espectrometría de masas. View Source
